Cas no 1216955-04-2 (2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride)

• Product Name: 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride
• CAS No: 1216955-04-2
• MF: C₂₁H₂₆ClN₃O₃S₂
• MW: 468.032441616058
• CID: 5472593
• Update Time: 2025-05-19

2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-2-benzothiazolyl-N-[2-(diethylamino)ethyl]-2-(phenylsulfonyl)-, hydrochloride (1:1)
• 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride

• Inchi： 1S/C21H25N3O3S2.ClH/c1-3-23(4-2)14-15-24(21-22-18-12-8-9-13-19(18)28-21)20(25)16-29(26,27)17-10-6-5-7-11-17;/h5-13H,3-4,14-16H2,1-2H3;1H
• InChI Key： DNTFSUFIOJJSOO-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC=C2N=1)(CCN(CC)CC)C(=O)CS(C1C=CC=CC=1)(=O)=O.Cl

Additional information on 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride

Introduction to 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride (CAS No. 1216955-04-2)

2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride (CAS No. 1216955-04-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiazole and possesses a unique combination of functional groups that contribute to its pharmacological properties. The compound's structure includes a benzenesulfonyl group, a benzothiazole moiety, and a diethylaminoethyl substituent, all of which are crucial for its biological activity.

The benzothiazole core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory conditions. The benzenesulfonyl group, on the other hand, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety for drug design. The diethylaminoethyl substituent adds a basic amine group to the molecule, which can interact with various receptors and enzymes, thereby influencing the compound's pharmacodynamics.

Recent research has highlighted the potential of 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. Additionally, it has been found to modulate the activity of key enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO), which plays a crucial role in the pathogenesis of these diseases.

In the context of cancer research, 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride has demonstrated promising antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been shown to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways, thereby reducing tumor growth and metastasis.

The pharmacokinetic properties of 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride have also been extensively investigated. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Phase II trials are focusing on specific indications such as Alzheimer's disease and non-small cell lung cancer (NSCLC). Preliminary data from these trials suggest that the compound is well-tolerated and exhibits dose-dependent efficacy in reducing disease progression.

In conclusion, 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]acetamide hydrochloride (CAS No. 1216955-04-2) represents a promising candidate for the development of novel therapeutics in several therapeutic areas. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy profile, this compound holds significant potential to address unmet medical needs and improve patient outcomes.